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Compound of Interest

Compound Name: SB-399885 hydrochloride

Cat. No.: B1663417 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling SB-399885 hydrochloride. The following procedures are

designed to ensure the safe handling, use, and disposal of this compound, minimizing the risk

of exposure and ensuring laboratory safety.

Hazard Identification and Safety Precautions
SB-399885 hydrochloride is a chemical compound that should be handled with care.

According to the Safety Data Sheet (SDS), this material is classified as hazardous and can

cause skin irritation, serious eye irritation, and may cause respiratory irritation[1]. All personnel

must review the complete SDS before use and be thoroughly trained in the proper handling

and disposal procedures.

General Handling Precautions:

Do not ingest, inhale, or allow contact with eyes, skin, or clothing[2].

Avoid breathing dust, fumes, gases, mists, vapors, or spray[1].

Wash hands and any exposed skin thoroughly after handling[1].

Work in a well-ventilated area, preferably under a chemical fume hood[3].

Change contaminated clothing immediately[3][4].
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Ensure that an eyewash station and safety shower are readily accessible[5].

Personal Protective Equipment (PPE)
A comprehensive assessment of potential exposure should be conducted to determine the

appropriate level of PPE required for each specific task. The following table summarizes the

recommended PPE for various activities involving SB-399885 hydrochloride.

Activity Required Personal Protective Equipment

Weighing and Aliquoting (Solid Form)

Double Chemotherapy Gloves (ASTM D6978

rated), Impermeable Gown, N95 Respirator, Eye

Protection (Safety Goggles), Hair and Shoe

Covers.

Solution Preparation (Dissolving)

Double Chemotherapy Gloves (ASTM D6978

rated), Impermeable Gown, Eye Protection

(Safety Goggles), Face Shield (if splashing is

possible).

In Vitro / In Vivo Administration

Chemotherapy Gloves (ASTM D6978 rated),

Impermeable Gown, Eye Protection (Safety

Glasses with side shields).

Waste Disposal

Double Chemotherapy Gloves (ASTM D6978

rated), Impermeable Gown, Eye Protection

(Safety Goggles), Respiratory Protection (as

needed based on waste form).

Spill Cleanup

Double Chemotherapy Gloves (ASTM D6978

rated), Impermeable Gown, N95 Respirator, Eye

Protection (Safety Goggles), Shoe Covers.

Note: The selection of PPE should be based on a risk assessment for each specific procedure.

Always consult your institution's safety guidelines.

Experimental Protocols and Handling Procedures
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Solution Preparation: SB-399885 hydrochloride is a crystalline solid that is soluble in organic

solvents such as ethanol, DMSO, and dimethylformamide at approximately 30 mg/mL[2]. To

prepare a stock solution, dissolve the compound in the solvent of choice, purging with an inert

gas[2]. For biological experiments, further dilutions into aqueous buffers or isotonic saline

should be made immediately prior to use[2]. Aqueous solutions are not recommended for

storage for more than one day[2].

Disposal Plan: All waste materials contaminated with SB-399885 hydrochloride must be

treated as hazardous waste.

Solid Waste: Collect all contaminated solid waste, including empty vials, weighing paper, and

used PPE, in a designated, clearly labeled hazardous waste container.

Liquid Waste: Collect all unused solutions and contaminated solvents in a designated,

sealed, and clearly labeled hazardous waste container. Do not dispose of liquid waste down

the drain[1].

Disposal Method: All hazardous waste must be disposed of according to official federal,

state, and local regulations[1][4]. Contact your institution's environmental health and safety

(EHS) department for specific disposal procedures. Incineration is often the preferred

method for the disposal of hazardous drugs[6].

Emergency Procedures
Inhalation: Move the affected person to fresh air. If breathing is difficult, seek immediate

medical attention[5].

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with plenty of water for at least 15 minutes. If skin irritation persists, seek medical advice[5].

Eye Contact: Immediately rinse eyes cautiously with plenty of water for several minutes,

holding the eyelids open. Remove contact lenses if present and easy to do. Continue rinsing

and seek immediate medical attention from an ophthalmologist[4][5].

Ingestion: Do NOT induce vomiting. Clean the mouth with water and drink plenty of water

afterwards. Seek immediate medical attention[5].
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Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection. Cover the

spill with an absorbent material, and collect it into a suitable container for disposal. Clean the

spill area thoroughly.

Operational Workflow for Handling SB-399885
Hydrochloride
The following diagram illustrates the standard workflow for safely handling SB-399885
hydrochloride from receipt to disposal.
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Caption: Workflow for the safe handling of SB-399885 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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